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Compound of Interest

Compound Name: 2,3-Diethylaniline

Cat. No.: B2634724

Essential Safety and Handling of 2,3-
Diethylaniline

Disclaimer: A specific Safety Data Sheet (SDS) for 2,3-Diethylaniline was not readily available
through the conducted searches. The following guidance is based on the safety data for the
closely related isomers, N,N-diethylaniline and 2,6-diethylaniline. It is imperative to consult the
specific SDS for 2,3-Diethylaniline upon acquisition for definitive safety protocols.

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2,3-Diethylaniline. The operational
and disposal plans herein are designed to ensure the safe handling of this chemical in a
laboratory setting.

Hazard Summary

Based on data for related isomers, 2,3-Diethylaniline should be treated as a substance that is
toxic if swallowed, in contact with skin, or inhaled.[1][2][3][4] It may cause skin irritation and
potential damage to organs through prolonged or repeated exposure.[2][3][4][5] It is also
considered toxic to aquatic life with long-lasting effects.[2]

Physical and Chemical Properties (for N,N-Diethylaniline and 2,6-Diethylaniline)
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Property Value Source
Appearance Liquid [4]
Boiling Point 217 °C (N,N-diethylaniline) [2][4]
] 88 °C (closed cup) (N,N-
Flash Point _ . [4]
diethylaniline)
_ 0.938 g/mL at 25 °C (N,N-
Density [2][4]

diethylaniline)

Vapor Pressure

1 mmHg at 49.7 °C (N,N-
diethylaniline)

[4]

Vapor Density

5.2 (vs air) (N,N-diethylaniline)

[4]

Operational Plan: Safe Handling

1. Engineering Controls:

» Always handle 2,3-Diethylaniline in a properly functioning chemical fume hood.[3]

o Ensure a safety shower and eyewash station are readily accessible.

2. Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be

required for splash hazards.

Protects against splashes and

vapors.

Hand Protection

Chemically resistant gloves
(e.g., nitrile, neoprene). Always
inspect gloves for integrity

before use.

Prevents skin contact and

absorption.

Skin and Body Protection

Laboratory coat. A chemical-
resistant apron and sleeves
are recommended when

handling larger quantities.

Protects against skin contact.

Respiratory Protection

A NIOSH-approved respirator
with organic vapor cartridges
may be necessary for
operations with a high potential
for aerosolization or if
engineering controls are not

sufficient.

Prevents inhalation of toxic

vapors.

. Handling Procedures:

Before handling, ensure all necessary PPE is donned correctly.

Visually inspect the container for any damage or leaks.

Handle and open the container with care.[3]

Avoid contact with skin, eyes, and clothing.[5]

Avoid inhalation of vapor or mist.[5]

Keep away from heat, sparks, and open flames.[2]
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Use only in a well-ventilated area.[2]
Do not eat, drink, or smoke when using this product.[2][3]

Wash hands thoroughly after handling.[2]

. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents and acids.[5]

Keep the container tightly closed.[2][3]

Store locked up.[3]

Disposal Plan

1

. Waste Collection:

Collect all waste containing 2,3-Diethylaniline in a designated, properly labeled, and sealed
container.

Do not mix with other waste streams unless explicitly instructed to do so by your institution's
environmental health and safety (EHS) department.

. Disposal Method:

Dispose of contents and container in accordance with local, state, and federal regulations.

This material may be burned in a chemical incinerator equipped with an afterburner and
scrubber.[1]

Do not allow the product to enter drains.[3]

Emergency Procedures: Spill Response Workflow
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Assess Spill Severity
(Minor vs. Major)

. . Minor Spill
Major Spill (If trained and safe to do so)
Evacuate Immediate Area Don Appropriate PPE
Alert Others Nearby (Gloves, Goggles, Respirator, etc.)

'

Contain Spill with
Inert Absorbent Material
(e.g., sand, vermiculite)

Call Emergency Services

and EHS

Collect Absorbed Material
into a Labeled, Sealed Container

'

Decontaminate Spill Area
with Soap and Water

'

Dispose of Waste as
Hazardous Material

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for responding to a 2,3-Diethylaniline spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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